1-(2-fluorophenyl)-N-(1-isopentyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)methanesulfonamide

• IUPAC Name: 1-(2-fluorophenyl)-N-[1-(3-methylbutyl)-2-oxo-3,4-dihydroquinolin-6-yl]methanesulfonamide
• InChI: InChI=1S/C21H25FN2O3S/c1-15(2)11-12-24-20-9-8-18(13-16(20)7-10-21(24)25)23-28(26,27)14-17-5-3-4-6-19(17)22/h3-6,8-9,13,15,23H,7,10-12,14H2,1-2H3
• InChI Key: ONXIRLNHZCMVLH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1C(=O)CCC2=C1C=CC(=C2)NS(=O)(=O)CC3=CC=CC=C3F
• Molecular Formula: C21H25FN2O3S
• Molecular Weight: 404.5 g/mol

Description

1-(2-fluorophenyl)-N-(1-isopentyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)methanesulfonamide is a useful research compound. Its molecular formula is C21H25FN2O3S and its molecular weight is 404.5. The purity is usually 95%.
BenchChem offers high-quality 1-(2-fluorophenyl)-N-(1-isopentyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)methanesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(2-fluorophenyl)-N-(1-isopentyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)methanesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Medicinal Chemistry Applications

Research in medicinal chemistry often involves the synthesis and characterization of compounds for potential therapeutic uses. For instance, derivatives of tetrahydroisoquinoline and tetrahydroquinoline have been synthesized and evaluated for various biological activities, including renal vasodilation activity, antibacterial properties, and enzyme inhibition (Anan et al., 1996), (Goueffon et al., 1981). These findings highlight the potential of structurally similar compounds in drug development and therapeutic applications.

Crystal Engineering and Structural Analysis

In crystal engineering, the study of molecular and crystal structures helps understand the interactions and properties of compounds. The crystal structure and weak interactions of tetrahydroisoquinoline derivatives have been analyzed to understand their molecular conformations and packing patterns in solids (Choudhury et al., 2003). Such studies can inform the design of new materials with desired physical and chemical properties.

Molecular Biology and Biochemistry

In molecular biology and biochemistry, the investigation of compound interactions with biological molecules is crucial for drug design. The synthesis and fluorescence studies of novel fluorophores derived from tetrahydroquinoline for labeling oligodeoxyribonucleotides demonstrate the application of these compounds in bioimaging and diagnostics (Singh & Singh, 2007). This research area explores the utility of chemical compounds in understanding biological processes and developing diagnostic tools.